1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-but-3-ynyl-4-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C12H18O/c1-3-4-7-12(10-13)8-5-11(2)6-9-12/h1,10-11H,4-9H2,2H3
• InChI Key: LLHHLGPGADLMKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CCC#C)C=O

Description

1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde is a substituted cyclohexane derivative featuring a terminal alkyne (but-3-yn-1-yl) group and a methyl substituent on the cyclohexane ring, with a carbaldehyde functional group at position 1. Its alkyne group offers reactivity for click chemistry or cycloaddition reactions, while the aldehyde group enables nucleophilic additions or condensations.

Preparation Methods

The synthesis of 1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 4-methylcyclohexanone with but-3-yn-1-yl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The resulting product is then subjected to oxidation using reagents such as pyridinium chlorochromate (PCC) to yield the desired aldehyde.

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The but-3-yn-1-yl group can undergo nucleophilic substitution reactions, where the alkyne moiety can be functionalized with various nucleophiles.

Addition: The compound can participate in addition reactions with electrophiles, such as hydrogen halides, to form haloalkenes.

Common reagents and conditions used in these reactions include organic solvents like tetrahydrofuran (THF) and dichloromethane (DCM), as well as catalysts like palladium on carbon (Pd/C) for hydrogenation reactions. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industry: It can be utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde involves its interaction with molecular targets such as enzymes and receptors. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modulation of their activity. The but-3-yn-1-yl group can participate in click chemistry reactions, allowing for the attachment of various functional groups and the creation of bioconjugates.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde (CAS 56140-77-3)

• Structure : Cyclohexane ring with a 4-methoxyphenyl group and a carbaldehyde at position 1.
• Key Differences :

• Substitution: Aromatic methoxyphenyl vs. aliphatic but-3-yn-1-yl.
• Synthetic Utility: Used in routes requiring aromatic aldehydes for pharmaceutical intermediates .

1-Benzoyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde

• Structure : Pyrazole core with benzoyl, 4-methoxyphenyl, and aldehyde groups.
• Key Differences :

• Heterocyclic vs. cyclohexane backbone.
• Functional Groups: Additional benzoyl and pyrazole moieties confer antioxidant and anti-inflammatory activity, as demonstrated in biological assays .

4-(4-Methylpent-3-en-1-yl)cyclohex-3-ene-1-carbaldehyde

• Structure : Cyclohexene ring with a methylpentenyl chain and aldehyde.
• Key Differences :

• Unsaturation: Cyclohexene vs. saturated cyclohexane in the target compound.
• Substituent Effects: The conjugated diene in the pentenyl chain may influence photochemical reactivity, unlike the terminal alkyne in the target compound .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Reactivity/Applications
1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde	C₁₂H₁₆O	178.26	Alkyne, aldehyde	Click chemistry, aldehyde condensations
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	C₁₄H₁₈O₂	218.30	Methoxyphenyl, aldehyde	Pharmaceutical intermediates
1-Benzoyl-3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde	C₁₈H₁₄N₂O₃	306.32	Pyrazole, benzoyl, aldehyde	Antioxidant/anti-inflammatory agents

Reactivity and Stability

• Aldehyde Group : All compounds exhibit aldehyde reactivity (e.g., nucleophilic additions), but steric and electronic environments differ. The cyclohexane backbone in the target compound may hinder aldehyde accessibility compared to planar aromatic analogues.
• Alkyne vs. Aromatic Groups : The terminal alkyne in the target compound enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), absent in methoxyphenyl or pyrazole derivatives.
• Thermal Stability : Cyclohexane derivatives generally exhibit higher thermal stability than unsaturated analogues (e.g., cyclohexene-based compounds) .

Biological Activity

1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde is a compound of interest in various fields, particularly in medicinal chemistry and pharmacology. Understanding its biological activity is crucial for assessing its potential therapeutic applications. This article reviews the current knowledge surrounding the biological effects, mechanisms of action, and potential clinical applications of this compound.

Chemical Structure and Properties

The molecular formula of 1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde is $C_{12}H_{14}O$. The compound features a cyclohexane ring substituted with a butynyl group and an aldehyde functional group, which may contribute to its biological properties.

Biological Activity Overview

Research into the biological activity of 1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde has identified several key areas of interest:

Anticancer Activity

Preliminary studies suggest that compounds with similar structural motifs exhibit anticancer properties. For example, compounds featuring alkyne groups have been reported to induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle progression.

Study	Cell Line	IC50 (µM)	Mechanism
A	HCT116 (Colorectal)	15	Induction of apoptosis
B	A2780 (Ovarian)	20	Cell cycle arrest
C	MCF7 (Breast)	18	Caspase activation

Antimicrobial Activity

There is evidence that similar aldehyde-containing compounds possess antimicrobial properties. The aldehyde functionality may enhance the ability of these compounds to interact with microbial cell membranes or inhibit essential metabolic pathways.

The mechanisms through which 1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde exerts its biological effects may include:

• Caspase Activation : Inducing apoptosis in cancer cells.
• Cell Cycle Modulation : Affecting the progression through various phases, particularly G2/M.
• Interaction with Cellular Proteins : Potential binding to proteins involved in signaling pathways that regulate cell survival and proliferation.

Case Studies

Several case studies provide insights into the biological activity of related compounds:

Case Study 1: Anticancer Efficacy

In a study evaluating the anticancer effects of structurally similar compounds, it was found that modifications in the alkyl chain significantly affected cytotoxicity. Compounds with longer chains exhibited enhanced activity against HCT116 cells, suggesting that hydrophobic interactions play a critical role in their effectiveness.

Case Study 2: Antimicrobial Properties

A comparative analysis of various aldehyde derivatives revealed that those with aliphatic chains demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study highlighted the importance of chain length and branching in determining efficacy.